Cas no 1256791-31-7 (1-(3-chloro-2-methoxypyridin-4-yl)ethan-1-one)

• Product Name: 1-(3-chloro-2-methoxypyridin-4-yl)ethan-1-one
• CAS No: 1256791-31-7
• MF: C₈H₈ClNO₂
• MW: 185.607621192932
• CID: 6152978
• PubChem ID: 129918247
• Update Time: 2025-07-23

1-(3-chloro-2-methoxypyridin-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloro-2-methoxypyridin-4-yl)ethan-1-one
• EN300-2094567
• 1256791-31-7

• Inchi： 1S/C8H8ClNO2/c1-5(11)6-3-4-10-8(12-2)7(6)9/h3-4H,1-2H3
• InChI Key： IKEUPRZCLNVFPH-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CC=1C(C)=O)OC

Computed Properties

• Exact Mass: 185.0243562g/mol
• Monoisotopic Mass: 185.0243562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 39.2Ų

Additional information on 1-(3-chloro-2-methoxypyridin-4-yl)ethan-1-one

Recent Advances in the Study of 1-(3-chloro-2-methoxypyridin-4-yl)ethan-1-one (CAS: 1256791-31-7)

The compound 1-(3-chloro-2-methoxypyridin-4-yl)ethan-1-one (CAS: 1256791-31-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyridine scaffold and chloro-methoxy substitution pattern, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and potential as a key intermediate in drug development.

One of the most notable advancements in the study of this compound is its role as a precursor in the synthesis of novel kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural features of 1-(3-chloro-2-methoxypyridin-4-yl)ethan-1-one make it an attractive building block for the development of selective kinase inhibitors. Recent publications have highlighted its use in the synthesis of compounds with potent activity against specific oncogenic kinases, offering new avenues for targeted cancer treatments.

In addition to its applications in oncology, this compound has also been investigated for its potential in antimicrobial therapies. Researchers have explored its derivatives as inhibitors of bacterial enzymes, such as DNA gyrase and topoisomerase IV, which are essential for bacterial replication. Preliminary results suggest that these derivatives exhibit broad-spectrum antibacterial activity, including against multidrug-resistant strains, making them candidates for further development as novel antibiotics.

The synthetic pathways for 1-(3-chloro-2-methoxypyridin-4-yl)ethan-1-one have also been optimized in recent studies. Advances in catalytic methods, such as palladium-catalyzed cross-coupling reactions, have enabled more efficient and scalable production of this compound. These improvements are crucial for its widespread use in pharmaceutical research and development, ensuring a reliable supply for further biological evaluation.

Furthermore, computational studies have provided insights into the molecular interactions of this compound with its biological targets. Molecular docking and dynamics simulations have revealed key binding motifs and structural requirements for activity, guiding the design of more potent and selective derivatives. These in silico approaches have complemented experimental studies, accelerating the discovery of new therapeutic agents based on this scaffold.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 1-(3-chloro-2-methoxypyridin-4-yl)ethan-1-one. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the growing body of research underscores the potential of this compound as a valuable tool in drug discovery and a foundation for future therapeutics.

In conclusion, the recent research on 1-(3-chloro-2-methoxypyridin-4-yl)ethan-1-one (CAS: 1256791-31-7) highlights its versatility and potential in multiple therapeutic areas. From kinase inhibitors to antimicrobial agents, this compound continues to inspire innovative approaches in chemical biology and pharmaceutical science. As synthetic methods and biological understanding advance, it is expected that this molecule will play an increasingly important role in the development of next-generation drugs.